Cas no 2229117-13-7 (tert-butyl N-methyl-N-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229117-13-7
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• CID: 5778819
• PubChem ID: 165686488
• Update Time: 2025-06-07

tert-butyl N-methyl-N-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1886256
• tert-butyl N-methyl-N-[2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1-oxopropan-2-yl]carbamate
• 2229117-13-7
• tert-butyl N-methyl-N-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1-oxopropan-2-ylcarbamate

• Inchi： 1S/C18H26N2O4/c1-17(2,3)24-16(22)20(6)18(4,12-21)13-7-8-15-14(11-13)19(5)9-10-23-15/h7-8,11-12H,9-10H2,1-6H3
• InChI Key： IWGBINGAHZNLRW-UHFFFAOYSA-N
• SMILES： O1CCN(C)C2C1=CC=C(C=2)C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 334.18925731g/mol
• Monoisotopic Mass: 334.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.1Ų

Additional information on tert-butyl N-methyl-N-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1-oxopropan-2-ylcarbamate

Introduction to tert-butyl N-methyl-N-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2229117-13-7)

tert-butyl N-methyl-N-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2229117-13-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbamates and is characterized by its unique structural features, which include a tert-butyl group, a methyl group, and a substituted benzoxazine moiety. The compound's intricate structure endows it with potential therapeutic properties, making it a subject of extensive study in various biological contexts.

The benzoxazine moiety in tert-butyl N-methyl-N-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1-oxopropan-2-ylcarbamate is particularly noteworthy due to its role in modulating biological activities. Benzoxazines are known for their ability to interact with specific receptors and enzymes, which can lead to a range of pharmacological effects. Recent studies have highlighted the potential of benzoxazine derivatives in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease, due to their neuroprotective and anti-inflammatory properties.

The tert-butyl group in the compound is a common protecting group used in organic synthesis. It provides stability and enhances the solubility of the molecule, making it easier to handle and purify during synthetic processes. This group also plays a crucial role in the compound's overall pharmacokinetic profile by influencing its absorption, distribution, metabolism, and excretion (ADME) properties.

The methyl group attached to the nitrogen atom in the carbamate moiety further contributes to the compound's stability and reactivity. Methyl groups are known for their electron-donating properties, which can affect the compound's interactions with biological targets. In the context of drug design, this can be advantageous for optimizing the compound's binding affinity and selectivity towards specific receptors or enzymes.

The carbamate functionality in tert-butyl N-methyl-N-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1-oxopropan-2-ylcarbamate is another key structural feature that has been extensively studied. Carbamates are widely used in medicinal chemistry due to their ability to form reversible covalent bonds with target proteins. This property makes them valuable for developing drugs that can modulate protein function without causing permanent alterations. Recent research has shown that carbamate-based compounds can be effective in treating conditions such as chronic pain and cancer by targeting specific signaling pathways.

In terms of its biological activity, tert-butyl N-methyl-N-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1-oxopropan-2-ylcarbamate has demonstrated promising results in preclinical studies. For instance, it has shown potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has exhibited neuroprotective properties by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases.

The synthesis of tert-butyl N-methyl-N-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1--oxopropan--ylcarbamate involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using appropriate protecting groups. The choice of synthetic strategy often depends on the availability of starting materials and the desired scale of production.

In conclusion, tert-butyl N-methyl-N--(4-methyl--dihydro--benzoxazin--)---propan--carbamate (CAS No. 2229117--) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for drug discovery efforts aimed at addressing unmet medical needs in areas such as neurodegenerative diseases and inflammatory disorders. Ongoing research continues to explore its full potential as a therapeutic agent.